Cas no 98600-34-1 (4-bromo-3-formylindole)

4-bromo-3-formylindole Properties

Names and Identifiers

• 4-Bromoindole-3-carboxaldehyde
• 4-Bromo-1H-indole-3-carbaldehyde
• 4-Bromo-3-formylindole
• 4-Bromoindole-3-carboxyaldehyde
• 4-bromo-1H-indole-3-carboxaldehyde
• 4-bromoindole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde, 4-bromo-
• 4-bromo-3-formyl-1h-indole
• PubChem7682
• 4-bromo-indole-3-carboxaldehyde
• IPAFHZDRYAWZOB-UHFFFAOYSA-
• IPAFHZDRYAWZOB-UHFFFAOYSA-N
• 4-Bomo-1H-indole-3-carbaldehyde
• 4-bromo-1H
• +Expand

• MDL： MFCD05864695
• InChIKey： IPAFHZDRYAWZOB-UHFFFAOYSA-N
• Inchi： 1S/C9H6BrNO/c10-7-2-1-3-8-9(7)6(5-12)4-11-8/h1-5,11H
• SMILES： BrC1=C([H])C([H])=C([H])C2=C1C(C([H])=O)=C([H])N2[H]

Computed Properties

• Exact Mass: 222.96300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 12
• Complexity: 185
• Topological Polar Surface Area: 32.9

Experimental Properties

• LogP: 2.74290
• PSA: 32.86000
• Boiling Point: 395.6°C at 760 mmHg
• Melting Point: 177.0 and le 183.0 deg-C

4-bromo-3-formylindole Security Information

• Symbol: GHS07
• Safety Instruction： S22; S26; S36/37/39
• Risk Phrases：R21/22; R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases： R21/22;R36/37/38
• Signal Word：Warning

4-bromo-3-formylindole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone